4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine
Overview
Description
4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine is a chemical compound with the CAS Number: 161952-62-1 . It has a molecular weight of 256.02 . The compound is solid in physical form and is stored at refrigerator temperatures .
Molecular Structure Analysis
The IUPAC name for this compound is 4-bromo-2-(2,2,2-trifluoroethoxy)pyridine . The InChI code is 1S/C7H5BrF3NO/c8-5-1-2-12-6(3-5)13-4-7(9,10)11/h1-3H,4H2 . This code provides a specific way to represent the molecular structure of the compound.Physical And Chemical Properties Analysis
4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, and solubility were not available in the sources I found.Scientific Research Applications
Medicinal Chemistry Applications
Pyridine derivatives, including compounds structurally related to 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine, are significant in medicinal chemistry due to their diverse biological activities. These activities range from antifungal, antibacterial, antioxidant, and anticancer effects to applications in analgesic, antiparkinsonian, and anti-inflammatory treatments (Abu-Taweel et al., 2022). The versatility of pyridine derivatives in forming metal complexes opens new avenues in the design of therapeutic agents, including anticancer drugs, by enhancing bioavailability and pharmacological effects through metal complexation (Alshamrani, 2023).
Analytical and Chemosensing Applications
Pyridine derivatives are utilized as chemosensors due to their high affinity for various ions and neutral species. These compounds can serve as highly effective sensors for detecting different species (anions, cations, and neutral molecules) in environmental, agricultural, and biological samples, showcasing their importance in analytical chemistry (Abu-Taweel et al., 2022).
Environmental Studies
The environmental implications of pyridine derivatives and related compounds, especially in the context of brominated flame retardants, have been extensively studied. Research into the formation of polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) during combustion processes highlights the environmental persistence and potential toxicity of these compounds. Such studies are crucial for understanding the environmental impact of brominated organic compounds and for developing strategies to mitigate their presence in the environment (Zhang, Buekens, & Li, 2016).
Safety and Hazards
This compound has several hazard statements including H302, H312, H315, H319, H332, H335 . These indicate that it is harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
4-bromo-2-(2,2,2-trifluoroethoxy)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF3NO/c8-5-1-2-12-6(3-5)13-4-7(9,10)11/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZFCOYMEICRTCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Br)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00738674 |
Source
|
| Record name | 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00738674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine | |
CAS RN |
161952-62-1 |
Source
|
| Record name | 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00738674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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